Cas no 379-55-5 (4-Fluoro-a-(4-fluorophenyl)-a-phenyl-benzenemethanol)

• Product Name: 4-Fluoro-a-(4-fluorophenyl)-a-phenyl-benzenemethanol
• CAS No: 379-55-5
• MF: C₁₉H₁₄F₂O
• MW: 296.310672283173
• MDL: MFCD09743759
• CID: 832586
• PubChem ID: 12580270
• Update Time: 2025-04-19

4-Fluoro-a-(4-fluorophenyl)-a-phenyl-benzenemethanol Chemical and Physical Properties

Names and Identifiers

• Bis(4-fluorophenyl)(phenyl)methanol
• Benzenemethanol, 4-fluoro-a-(4-fluorophenyl)-a-phenyl-
• bis(4-fluorophenyl)-phenylmethanol
• benzenemethanol, 4-fluoro-alpha-(4-fluorophenyl)-alpha-phenyl-
• Bis(4-fluorphenyl)(phenyl)methanol
• BIS-(4-FLUORO-PHENYL)-PHENYL-METHANOL
• MFCD09743759
• AKOS022173005
• DB-333913
• SCHEMBL1443989
• bis(4-fluorophenyl)phenylmethanol
• 379-55-5
• CS-14050
• DTXSID00503263
• EN300-120131
• HRLJEADIACXJQZ-UHFFFAOYSA-N
• Benzenemethanol,4-fluoro-a-(4-fluorophenyl)-a-phenyl-
• CS-B0371
• 4-Fluoro-a-(4-fluorophenyl)-a-phenyl-benzenemethanol

• MDL： MFCD09743759
• Inchi： 1S/C19H14F2O/c20-17-10-6-15(7-11-17)19(22,14-4-2-1-3-5-14)16-8-12-18(21)13-9-16/h1-13,22H
• InChI Key： HRLJEADIACXJQZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1C=CC=CC=1)(C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 296.10132
• Monoisotopic Mass: 296.10127139g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds